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Abstract
1-Pentadecanol, a saturated fatty alcohol with the chemical formula C₁₅H₃₂O, has a history

rooted in early 20th-century organic chemistry. Initially synthesized and characterized through

classical chemical methods, it is now recognized for its presence in various natural sources and

its applications in the industrial and cosmetic sectors. This technical guide provides a

comprehensive overview of the discovery, synthesis, and physicochemical properties of 1-
pentadecanol, with a focus on detailed experimental protocols and a clear presentation of

quantitative data. While its direct role in major signaling pathways remains an area of ongoing

investigation, this document summarizes the current state of knowledge to support further

research and development.

Discovery and Historical Context
The first documented synthesis of 1-pentadecanol, then referred to as n-pentadecyl alcohol, is

attributed to P. A. Levene and F. A. Taylor in their 1924 publication in the Journal of Biological

Chemistry. Their work was part of a broader investigation into the chemical nature of lipids and

the synthesis of long-chain aliphatic compounds. The primary method for its synthesis at the

time involved the reduction of the corresponding fatty acid, pentadecanoic acid.

Subsequent research throughout the 20th century further elucidated the properties of 1-
pentadecanol and its presence in the natural world. It has been identified in small quantities in
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the leaves of plants such as Solena amplexicaulis (creeping cucumber) and as a metabolic

byproduct of certain microorganisms, including the yeast Candida.[1] Industrially, 1-
pentadecanol is produced by companies like Shell under the trade name Neodol 5, typically

through the hydroformylation of olefins.[1]

Physicochemical Properties
1-Pentadecanol is a white, waxy solid at room temperature with a faint odor. It is a straight-

chain primary alcohol and is generally stable under normal conditions. The key quantitative

properties of 1-pentadecanol are summarized in the table below for easy reference.

Property Value

Molecular Formula C₁₅H₃₂O

Molar Mass 228.42 g/mol

Melting Point 41-44 °C

Boiling Point 269-271 °C at 760 mmHg

Density 0.842 g/cm³ at 40 °C

Flash Point 112 °C (closed cup)

Water Solubility Insoluble

Solubility in other solvents
Soluble in ethanol, ether, chloroform, and

methanol (slightly)

Synthesis of 1-Pentadecanol
The most common and efficient laboratory-scale synthesis of 1-pentadecanol is through the

reduction of pentadecanoic acid using a strong reducing agent such as lithium aluminum

hydride (LiAlH₄).

Experimental Protocol: Reduction of Pentadecanoic
Acid with LiAlH₄
This protocol outlines the steps for the synthesis of 1-pentadecanol from pentadecanoic acid.
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Materials:

Pentadecanoic acid (C₁₅H₃₀O₂)

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

15% aqueous sodium hydroxide (NaOH)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Ice bath

Separatory funnel

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Procedure:

Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and a dropping funnel, a suspension of lithium aluminum hydride (x g) in

anhydrous diethyl ether is prepared under an inert atmosphere (e.g., nitrogen or argon). The

flask is cooled in an ice bath.

Addition of Pentadecanoic Acid: A solution of pentadecanoic acid (y g) in anhydrous diethyl

ether is added dropwise from the dropping funnel to the stirred LiAlH₄ suspension at a rate
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that maintains a gentle reflux.

Reaction: After the addition is complete, the reaction mixture is stirred at room temperature

for several hours or gently refluxed to ensure the complete reduction of the carboxylic acid.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup (Fieser Method): The reaction is carefully quenched by the sequential slow addition

of:

x mL of water

x mL of 15% aqueous sodium hydroxide

3x mL of water This procedure is designed to precipitate the aluminum salts as a granular

solid that is easy to filter.

Filtration: The resulting mixture is stirred at room temperature for at least 15 minutes, and

then anhydrous magnesium sulfate is added to ensure complete drying. The solid is

removed by filtration, and the filter cake is washed with additional diethyl ether.

Purification: The combined ether filtrates are concentrated under reduced pressure using a

rotary evaporator to yield the crude 1-pentadecanol.

Recrystallization: The crude product can be further purified by recrystallization. An

appropriate solvent is one in which 1-pentadecanol is soluble at high temperatures but

sparingly soluble at low temperatures (e.g., hexane or ethanol-water mixture). The crude

solid is dissolved in a minimum amount of the hot solvent, and the solution is allowed to cool

slowly to form pure crystals of 1-pentadecanol. The crystals are then collected by filtration,

washed with a small amount of cold solvent, and dried.

Synthesis Workflow
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Figure 1: Workflow for the synthesis of 1-pentadecanol.

Biological Activity and Signaling Pathways
While some commercial suppliers have anecdotally referred to 1-pentadecanol as a "cyclase

inhibitor," there is a lack of robust scientific literature to substantiate this claim or to detail a

specific mechanism of action in a signaling pathway. Similarly, direct evidence for a significant

role of 1-pentadecanol in anti-inflammatory signaling pathways is not well-documented in

peer-reviewed studies.

It is important to distinguish 1-pentadecanol from its corresponding carboxylic acid,

pentadecanoic acid (C15:0). Recent research has suggested that pentadecanoic acid may

have beneficial effects on metabolic health and may interact with various cellular pathways.

However, these findings should not be directly extrapolated to 1-pentadecanol without specific

experimental evidence.

The metabolism of long-chain fatty alcohols in humans generally involves oxidation to the

corresponding fatty acid. Therefore, it is plausible that some of the biological effects observed

after administration of 1-pentadecanol could be attributable to its metabolic conversion to

pentadecanoic acid. The logical relationship for this metabolic conversion is illustrated below.

1-Pentadecanol Pentadecanal Alcohol Dehydrogenase Pentadecanoic Acid Aldehyde Dehydrogenase Potential Biological Effects

Click to download full resolution via product page

Figure 2: Plausible metabolic pathway of 1-pentadecanol.
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Conclusion
1-Pentadecanol is a long-chain fatty alcohol with a well-established history of synthesis and a

clear set of physicochemical properties. Its discovery dates back to the early 20th century, and

its synthesis from pentadecanoic acid is a standard procedure in organic chemistry. While its

industrial applications are notable, its specific roles in biological signaling pathways are not yet

well-defined and require further investigation. This guide provides a foundational understanding

of 1-pentadecanol for researchers and professionals, highlighting the importance of

distinguishing between the alcohol and its corresponding fatty acid in biological studies. Future

research should focus on elucidating the specific molecular targets and pathways of 1-
pentadecanol to unlock its full potential in various scientific and therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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